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Compound of Interest

Compound Name:
N-(4-

Bromophenyl)cyanoformamide

CAS No.: 73708-67-5

Cat. No.: B15074831

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N-(4-
Bromophenyl)cyanoformamide (CAS 73708-67-5), a molecule of interest in synthetic and

medicinal chemistry. Due to the limited publicly available experimental data on this specific

compound, this document synthesizes information from authoritative sources on structurally

related molecules and relevant chemical principles to offer predictive insights into its properties,

synthesis, and potential applications.

Core Molecular Attributes
N-(4-Bromophenyl)cyanoformamide is an aromatic organic compound featuring a

bromophenyl group linked to a cyanoformamide moiety. This unique combination of functional

groups suggests a range of chemical reactivity and potential for use as a building block in the

synthesis of more complex molecules.
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A summary of the known and predicted properties of N-(4-Bromophenyl)cyanoformamide is

presented in the table below.

Property Value Source

CAS Number 73708-67-5

Molecular Formula C₈H₅BrN₂O [1]

Molecular Weight 225.05 g/mol

Monoisotopic Mass 223.95853 Da [1]

SMILES
C1=CC(=CC=C1NC(=O)C#N)

Br
[1]

InChI

InChI=1S/C8H5BrN2O/c9-6-1-

3-7(4-2-6)11-8(12)5-10/h1-4H,

(H,11,12)

[1]

Predicted XlogP 2.4 [1]

Synthesis and Methodology
While a specific, experimentally validated synthesis for N-(4-Bromophenyl)cyanoformamide
is not readily available in the literature, a plausible and efficient synthetic route can be devised

based on established methods for the preparation of cyanoformamides. The most direct

approach involves the reaction of an isocyanate with a cyanide source.[2]

Proposed Synthetic Pathway: Cyanide Addition to
Isocyanate
The chemoselective addition of a cyanide anion to an isocyanate is a direct method for forming

cyanoformamides.[2] This reaction typically requires the activation of a cyanide donor and is

performed under anhydrous conditions at low temperatures to control reactivity and minimize

side reactions.
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Reactants

Reaction Conditions
Product

4-Bromophenyl isocyanate

Dry THF
-78 °C

Argon Atmosphere

1 equiv

Dimethylphenylsilylcyanide
(PhMe2SiCN)

1.5 equiv

Potassium tert-pentoxide
(Lewis Base)

0.2 equiv

N-(4-Bromophenyl)cyanoformamide

Quench with H₂O,
EtOAc extraction,

Purification

Click to download full resolution via product page

Caption: Proposed synthesis of N-(4-Bromophenyl)cyanoformamide.

Experimental Protocol
The following is a detailed, step-by-step methodology adapted from a general procedure for the

synthesis of cyanoformamides.[2]

Preparation: To a stirred solution of 4-bromophenyl isocyanate (1 equivalent) in dry

tetrahydrofuran (THF) cooled to -78 °C, add dimethylphenylsilylcyanide (1.5 equivalents)

dropwise under an argon atmosphere.

Initiation: Following the addition of the cyanide source, add a solution of potassium tert-

pentoxide in cyclohexane (0.2 equivalents) dropwise.

Reaction: Stir the reaction mixture for 1 minute at -78 °C after the complete addition of the

base.

Quenching and Extraction: Quench the reaction with water and extract the aqueous layer

with ethyl acetate.
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Workup: Wash the combined organic layers with saturated aqueous sodium chloride, dry

over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the resulting crude product by column chromatography to yield N-(4-
Bromophenyl)cyanoformamide.

Predicted Spectral Properties
The structural features of N-(4-Bromophenyl)cyanoformamide allow for the prediction of its

key spectral characteristics, which are crucial for its identification and characterization.

Infrared (IR) Spectroscopy
The IR spectrum is expected to show characteristic absorption bands for the N-H, C=O, and

C≡N functional groups.

Functional Group
Approximate Wavenumber
(cm⁻¹)

Key Features

N-H Stretch 3300-3500 Sharp or broad peak

C≡N Stretch (Nitrile) 2100-2260 Sharp peak

C=O Stretch (Amide) 1650-1750 Strong, sharp peak

These predictions are based on typical IR absorption ranges for these functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is anticipated to show signals corresponding to the

aromatic protons and the amide proton. The aromatic region will likely display a pattern

characteristic of a 1,4-disubstituted benzene ring, appearing as two doublets.[3] The amide

proton (N-H) is expected to appear as a broad singlet.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons, the

carbonyl carbon of the amide, and the nitrile carbon.
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Reactivity and Potential Applications in Drug
Discovery
The N-(4-Bromophenyl)cyanoformamide scaffold contains several reactive sites and

functionalities that make it an attractive starting material for the synthesis of novel compounds

with potential biological activity.

Chemical Reactivity
The cyanoformamide moiety can participate in various chemical transformations. The nitrile

group can undergo hydrolysis to form a carboxylic acid or be reduced to an amine. The amide

group can also be hydrolyzed under acidic or basic conditions. The bromine atom on the

phenyl ring is a key functional group for cross-coupling reactions, such as the Suzuki-Miyaura

reaction, which allows for the introduction of various aryl or heteroaryl groups.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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